Cas no 328931-56-2 (Benzamide, 4-bromo-N-(2-phenylethyl)-)

• Product Name: Benzamide, 4-bromo-N-(2-phenylethyl)-
• CAS No: 328931-56-2
• MF: C₁₅H₁₄BrNO
• MW: 304.18176317215
• CID: 1453734
• PubChem ID: 795480
• Update Time: 2025-04-20

Benzamide, 4-bromo-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-(2-phenylethyl)-
• 4-bromo-N-(2-phenylethyl)benzamide
• AKOS000193915
• SR-01000205062-1
• STK415645
• CBDivE_015203
• DB-094779
• AE-848/33827061
• AB00081017-01
• OCALKIRJQYDJCD-UHFFFAOYSA-N
• 328931-56-2
• 4-bromo-N-phenethylbenzamide
• SR-01000205062
• CS-0360325
• SCHEMBL3873689

• Inchi： 1S/C15H14BrNO/c16-14-8-6-13(7-9-14)15(18)17-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,17,18)
• InChI Key： OCALKIRJQYDJCD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 303.02592
• Monoisotopic Mass: 303.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1